Cas no 1804623-16-2 (3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804623-16-2
• MF: C₇H₄ClF₃N₂O₄
• MW: 272.565871238709
• CID: 4831272
• Update Time: 2025-06-08

3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3N2O4/c8-1-3-5(14)4(17-7(9,10)11)2-12-6(3)13(15)16/h2H,1H2,(H,12,14)
• InChI Key： CVOXDAUZEUYBEE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=CNC=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 2
• Topological Polar Surface Area: 84.2

Additional information on 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804623-16-2)

The compound 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804623-16-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloromethyl group, a nitro substituent, and a trifluoromethoxy moiety, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to undergo diverse chemical transformations.

In recent years, the demand for nitro-substituted pyridines has surged due to their versatility in medicinal chemistry. The presence of the hydroxy and chloromethyl groups in this compound allows for further functionalization, making it a valuable intermediate in the development of targeted therapies. For instance, its structural analogs have been explored for their potential in addressing antibiotic resistance, a pressing global health concern. The trifluoromethoxy group, known for enhancing metabolic stability and lipophilicity, further elevates its relevance in designing next-generation pharmaceuticals.

From an agrochemical perspective, 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine is being investigated for its potential as a precursor to novel pesticides. The nitro and trifluoromethoxy functionalities are particularly noteworthy, as they are often associated with improved pest control efficacy and environmental sustainability. This aligns with the growing industry focus on developing greener alternatives to conventional agrochemicals, a topic frequently searched by professionals in the field.

The synthesis of this compound typically involves multi-step reactions, with careful optimization required to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and assess its quality. Given the complexity of its molecular framework, researchers often emphasize the importance of precise reaction conditions to avoid undesired byproducts.

In the context of AI-driven drug discovery, 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine has been flagged as a promising candidate for virtual screening campaigns. Computational models predict favorable interactions with various biological targets, sparking interest in its potential applications. This aligns with the broader trend of integrating machine learning into chemical research, a hot topic among scientists and industry stakeholders.

Storage and handling of this compound require adherence to standard laboratory safety protocols. While it is not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during its use. The compound's stability under different environmental conditions is an area of ongoing study, with preliminary data suggesting compatibility with common organic solvents.

Looking ahead, the future of 3-(Chloromethyl)-4-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine appears bright, with potential expansions into material science and catalysis. Its unique combination of functional groups opens doors to innovative applications beyond its current uses. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.